Cas no 35150-08-4 (Boc-L-Valine Amide)

• Product Name: Boc-L-Valine Amide
• CAS No: 35150-08-4
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD00190841
• CID: 54378
• Update Time: 2025-04-18

Boc-L-Valine Amide Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-amino-3-methyl-1-oxobutan-2-yl)carbamate
• Boc-L-Val-NH2
• N-tert-Butoxycarbonyl-L-valine amide
• Boc-L-valine amide
• Boc-Val-NH2
• tert-Butyl (S)-(1-amino-3-methyl-1-oxobutan-2-yl)carbamate
• tert-butyl N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]carbamate
• (+)-N2-[(tert-butoxy)carbonyl]-L-valinamide
• (S)-(1-carbamoyl-2-methylpropyl)carbamic acid tert-butyl ester
• (S)-N-tert-(butoxycarbonyl)valinamide
• N-Boc-L-valine amide
• N-tert-butoxycarbonyl-(S)-valinamide
• Boc-valineamide
• (S)-tert-Butyl 1-amino-3-methyl-1-oxobutan-2-ylcarbamate
• N-(tert-butoxycarbonyl)valinamide
• NZSZYROZOXUFSG-ZETCQYMHSA-N
• N-(tert-Butoxycarbonyl)valine amide
• 4341AB
• AM82375
• N-alpha-(t-Butoxycarbonyl)-L-valinamide
• 150B084
• [(1S)-1-(aminocarbonyl)-2-methylpropyl
• Boc-L-Valine Amide

• MDL： MFCD00190841
• Inchi： 1S/C10H20N2O3/c1-6(2)7(8(11)13)12-9(14)15-10(3,4)5/h6-7H,1-5H3,(H2,11,13)(H,12,14)/t7-/m0/s1
• InChI Key： NZSZYROZOXUFSG-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(N)=O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.14700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 244
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4

Experimental Properties

• PSA: 81.42000
• LogP: 2.11220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives